Cas no 383134-25-6 ((5-Ethyl-2-methoxyphenyl)acetic acid)

• Product Name: (5-Ethyl-2-methoxyphenyl)acetic acid
• CAS No: 383134-25-6
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD02664724
• CID: 3111749
• Update Time: 2025-06-13

(5-Ethyl-2-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (5-Ethyl-2-methoxyphenyl)acetic acid

• MDL： MFCD02664724
• Inchi： 1S/C11H14O3/c1-3-8-4-5-10(14-2)9(6-8)7-11(12)13/h4-6H,3,7H2,1-2H3,(H,12,13)
• InChI Key： ZQFQKUSVDFEEAB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(CC)=CC=1CC(=O)O

Additional information on (5-Ethyl-2-methoxyphenyl)acetic acid

(5-Ethyl-2-methoxyphenyl)acetic acid: An Overview of a Versatile Compound (CAS No. 383134-25-6)

(5-Ethyl-2-methoxyphenyl)acetic acid (CAS No. 383134-25-6) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique molecular structure, which includes an ethyl group and a methoxy group attached to a phenyl ring, followed by an acetic acid moiety. This combination of functional groups imparts (5-Ethyl-2-methoxyphenyl)acetic acid with a range of chemical and biological properties that make it a valuable candidate for further research and development.

The chemical formula of (5-Ethyl-2-methoxyphenyl)acetic acid is C₁₁H₁₄O₃, and its molecular weight is 194.22 g/mol. The compound is typically synthesized through a series of well-established organic reactions, including the coupling of appropriate aryl halides with acetic acid derivatives, followed by functional group modifications to introduce the ethyl and methoxy substituents. The synthesis process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

In the pharmaceutical industry, (5-Ethyl-2-methoxyphenyl)acetic acid has shown promise as a lead compound for the development of new drugs. Recent studies have demonstrated its potential as an anti-inflammatory agent, with preliminary results indicating that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that (5-Ethyl-2-methoxyphenyl)acetic acid could be further developed into a therapeutic agent for conditions such as rheumatoid arthritis and other inflammatory diseases.

Beyond its anti-inflammatory properties, (5-Ethyl-2-methoxyphenyl)acetic acid has also been investigated for its potential as an antioxidant. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases including cancer and neurodegenerative disorders. Studies have shown that (5-Ethyl-2-methoxyphenyl)acetic acid exhibits strong antioxidant activity, as measured by its ability to scavenge free radicals in vitro. This property makes it a promising candidate for further exploration in the development of antioxidant-based therapies.

In the field of agrochemicals, (5-Ethyl-2-methoxyphenyl)acetic acid has been evaluated for its potential as a plant growth regulator. Plant growth regulators are chemicals that can influence various aspects of plant development, such as germination, root formation, and flowering. Research has indicated that (5-Ethyl-2-methoxyphenyl)acetic acid can enhance plant growth and improve crop yields under certain conditions. These findings suggest that it could be developed into a new class of agrochemicals to support sustainable agriculture practices.

The material science applications of (5-Ethyl-2-methoxyphenyl)acetic acid are also worth noting. Its unique molecular structure makes it suitable for use in the synthesis of advanced materials with specific properties. For example, it can be incorporated into polymers to enhance their mechanical strength and thermal stability. Additionally, the compound's ability to form stable complexes with metal ions has led to its exploration in the development of metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and drug delivery systems.

The safety profile of (5-Ethyl-2-methoxyphenyl)acetic acid is an important consideration for its practical applications. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or mutagenicity. However, like any chemical compound, it should be handled with appropriate precautions to ensure safety during synthesis, storage, and use.

In conclusion, (5-Ethyl-2-methoxyphenyl)acetic acid (CAS No. 383134-25-6) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.